Cas no 2229156-50-5 (methyl 2-hydroxy-2-{1-2-(morpholin-4-yl)ethylcyclopropyl}acetate)

• Product Name: methyl 2-hydroxy-2-{1-2-(morpholin-4-yl)ethylcyclopropyl}acetate
• CAS No: 2229156-50-5
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6000299
• PubChem ID: 165626008
• Update Time: 2025-05-22

methyl 2-hydroxy-2-{1-2-(morpholin-4-yl)ethylcyclopropyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-{1-2-(morpholin-4-yl)ethylcyclopropyl}acetate
• methyl 2-hydroxy-2-{1-[2-(morpholin-4-yl)ethyl]cyclopropyl}acetate
• EN300-1788015
• 2229156-50-5

• Inchi： 1S/C12H21NO4/c1-16-11(15)10(14)12(2-3-12)4-5-13-6-8-17-9-7-13/h10,14H,2-9H2,1H3
• InChI Key： WPRUSPCFNFNWNF-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(CCN2CCOCC2)CC1

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59Ų

Additional information on methyl 2-hydroxy-2-{1-2-(morpholin-4-yl)ethylcyclopropyl}acetate

Recent Advances in the Study of Methyl 2-hydroxy-2-{1-2-(morpholin-4-yl)ethylcyclopropyl}acetate (CAS: 2229156-50-5)

The compound methyl 2-hydroxy-2-{1-2-(morpholin-4-yl)ethylcyclopropyl}acetate (CAS: 2229156-50-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of methyl 2-hydroxy-2-{1-2-(morpholin-4-yl)ethylcyclopropyl}acetate, which serves as a key intermediate in the development of novel bioactive molecules. The presence of both a morpholine ring and a cyclopropyl group in its structure imparts distinct physicochemical properties, making it an attractive scaffold for drug design. Researchers have successfully employed this compound in the synthesis of various derivatives, some of which exhibit promising pharmacological profiles.

In terms of biological activity, preliminary investigations have revealed that methyl 2-hydroxy-2-{1-2-(morpholin-4-yl)ethylcyclopropyl}acetate and its derivatives demonstrate notable interactions with specific enzyme targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound exhibit potent inhibitory effects against kinases involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases.

Pharmacokinetic studies of methyl 2-hydroxy-2-{1-2-(morpholin-4-yl)ethylcyclopropyl}acetate have also yielded valuable insights. The compound shows favorable metabolic stability and moderate bioavailability in animal models, with the morpholine moiety contributing to improved solubility characteristics. Recent optimization efforts have focused on enhancing its blood-brain barrier permeability, which could expand its therapeutic potential to neurological disorders.

The safety profile of methyl 2-hydroxy-2-{1-2-(morpholin-4-yl)ethylcyclopropyl}acetate has been evaluated in several preclinical studies. While the parent compound demonstrates acceptable toxicity levels, researchers emphasize the need for careful structural modifications to minimize potential off-target effects. Current structure-activity relationship (SAR) studies aim to identify the optimal balance between efficacy and safety for clinical development.

Looking forward, methyl 2-hydroxy-2-{1-2-(morpholin-4-yl)ethylcyclopropyl}acetate represents a promising lead compound for further drug discovery efforts. Its modular structure allows for diverse chemical modifications, enabling the exploration of various therapeutic indications. Ongoing research is investigating its potential in oncology, where preliminary data suggest activity against specific cancer cell lines. The compound's unique combination of structural features continues to make it a valuable subject of study in medicinal chemistry and chemical biology research.